Cas no 92513-46-7 (6-ethylquinoline-2,3-dicarboxylic Acid)

6-Ethylquinoline-2,3-dicarboxylic acid is a quinoline derivative featuring both ethyl and dicarboxylic acid functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a building block for heterocyclic frameworks. The presence of two carboxylic acid groups allows for further functionalization, enabling applications in coordination chemistry or as a precursor for more complex structures. Its ethyl substituent may influence solubility and electronic properties, making it useful in tailored molecular designs. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for research use.

6-ethylquinoline-2,3-dicarboxylic Acid structure

92513-46-7 structure

Product Name:6-ethylquinoline-2,3-dicarboxylic Acid

CAS No:92513-46-7

MF:C₁₃H₁₁NO₄

MW:245.230743646622

CID:1972814

PubChem ID:13730802

Update Time:2025-10-18

6-ethylquinoline-2,3-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 6-ethylquinoline-2,3-dicarboxylic Acid
- AGN-PC-00NQW3
- AB52348
- 2,3-Quinolinedicarboxylic acid, 6-ethyl-
- 6-ETHYL-2,3-QUINOLINEDICARBOXYLIC ACID
- 2,3-Quinolinedicarboxylic acid,6-ethyl
- DB-079314
- MFCD09787834
- 92513-46-7
- DTXSID50547834
- Inchi： 1S/C13H11NO4/c1-2-7-3-4-10-8(5-7)6-9(12(15)16)11(14-10)13(17)18/h3-6H,2H2,1H3,(H,15,16)(H,17,18)
- InChI Key： KHLDJQJQUCADRF-UHFFFAOYSA-N
- SMILES： OC(C1=C(C(=O)O)N=C2C=CC(CC)=CC2=C1)=O

Computed Properties

Exact Mass: 245.06900
Monoisotopic Mass: 245.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 87.5Å²

Experimental Properties

PSA: 87.49000
LogP: 2.19360

6-ethylquinoline-2,3-dicarboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1944058-500mg	6-Ethylquinoline-2,3-dicarboxylic acid	92513-46-7	98%	500mg	￥2156.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1944058-1g	6-Ethylquinoline-2,3-dicarboxylic acid	92513-46-7	98%	1g	￥3908.00	2024-04-25
SHENG KE LU SI SHENG WU JI SHU	sc-291337-500mg	6-Ethylquinoline-2,3-dicarboxylic acid,	92513-46-7		500mg	￥1429.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-291337A-1g	6-Ethylquinoline-2,3-dicarboxylic acid,	92513-46-7		1g	￥2407.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-291337-500 mg	6-Ethylquinoline-2,3-dicarboxylic acid,	92513-46-7		500MG	￥1,429.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-291337A-1 g	6-Ethylquinoline-2,3-dicarboxylic acid,	92513-46-7		1g	￥2,407.00	2023-07-11